Cas no 28303-42-6 (Formic acid, dodecyl ester)

• Product Name: Formic acid, dodecyl ester
• CAS No: 28303-42-6
• MF: C₁₃H₂₆O₂
• MW: 214.344344615936
• MDL: MFCD07783302
• CID: 288279
• PubChem ID: 119919
• Update Time: 2025-11-02

Formic acid, dodecyl ester Chemical and Physical Properties

Names and Identifiers

• Formic acid, dodecyl ester
• DODECYL FORMATE
• LAURYL FORMATE
• 1-dodecanyl formate
• 1-dodecyl formate
• AC1L3PQQ
• CTK1A7277
• dodec-1-yl formate
• EINECS 248-952-8
• formiate de lauryle
• WPSGFSPBRBRLIQ-UHFFFAOYSA-N
• dodecyl ormate
• SCHEMBL68308
• LMFA07010409
• DTXSID40182556
• Q63395639
• CHEBI:180114
• WE(12:0/1:0)
• AI3-05909
• NS00049553
• 28303-42-6
• D93435
• AS-79211
• DODECYLFORMATE
• D5ZBL62BWS
• DTXCID80105047

• MDL： MFCD07783302
• Inchi： 1S/C13H26O2/c1-2-3-4-5-6-7-8-9-10-11-12-15-13-14/h13H,2-12H2,1H3
• InChI Key： WPSGFSPBRBRLIQ-UHFFFAOYSA-N
• SMILES： O(C=O)CCCCCCCCCCCC

Computed Properties

• Exact Mass: 214.19300
• Monoisotopic Mass: 214.193
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 12
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 0.8629 (estimate)
• Melting Point: -19.1°C (estimate)
• Boiling Point: 254.49°C (estimate)
• Flash Point: 123.2°C
• Refractive Index: 1.4243 (estimate)
• PSA: 26.30000
• LogP: 4.71620

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohol esters

Additional information on Formic acid, dodecyl ester

Comprehensive Guide to Formic acid, dodecyl ester (CAS No. 28303-42-6): Properties, Applications, and Industry Insights

Formic acid, dodecyl ester, also known as dodecyl formate (CAS No. 28303-42-6), is a versatile organic compound widely used in industrial and specialty applications. This ester is derived from the reaction between formic acid and dodecanol, resulting in a clear, colorless liquid with a characteristic fruity odor. Its unique chemical structure and properties make it valuable in sectors such as flavor and fragrance, lubricants, and surface-active agents.

In recent years, the demand for bio-based esters like dodecyl formate has surged due to growing environmental concerns and regulatory shifts toward sustainable chemicals. Researchers and manufacturers are increasingly exploring its potential as a green solvent or low-toxicity additive, aligning with global trends like circular economy and eco-friendly formulations. This article delves into its physicochemical traits, synthesis methods, and emerging applications while addressing common queries from scientific and industrial communities.

Physicochemical Properties: Formic acid, dodecyl ester exhibits a molecular weight of 214.34 g/mol and a boiling point of approximately 240–245°C. Its solubility profile—insoluble in water but miscible with organic solvents—makes it ideal for non-aqueous systems. The ester’s stability under moderate temperatures and low volatility are key advantages for long-lasting fragrance formulations or high-temperature lubricant blends. Spectroscopic data (IR, NMR) confirm its ester linkage, a feature often leveraged in quality control protocols.

Synthesis and Industrial Production: The synthesis of CAS No. 28303-42-6 typically involves acid-catalyzed esterification, where formic acid reacts with dodecanol under controlled conditions. Advances in catalytic technologies, such as enzymatic or heterogeneous catalysis, have improved yield and sustainability. Industry players emphasize process optimization to reduce energy consumption, a topic frequently searched in chemical engineering forums.

Applications in Fragrance and Flavor: As a flavoring agent, dodecyl formate contributes to fruity or floral notes in perfumes and food additives. Its slow evaporation rate aligns with trends in longevity-enhanced perfumery, a niche gaining traction among luxury brands. Regulatory approvals (e.g., FEMA GRAS) further bolster its use in food-grade applications.

Emerging Uses in Lubricants: The ester’s lubricity and thermal stability have sparked interest in biodegradable lubricants, particularly for marine or agricultural machinery. Searches for ester-based lubricants and anti-wear additives highlight its relevance in equipment maintenance discussions.

Safety and Handling: While not classified as hazardous, proper storage in airtight containers away from oxidizers is recommended. Material safety data sheets (MSDS) provide detailed guidelines, a frequently downloaded resource for laboratory safety compliance.

Market Trends and Future Outlook: The compound’s alignment with green chemistry principles positions it favorably in markets prioritizing renewable feedstocks. Patent analyses reveal growing R&D activity, particularly in high-value niche applications like electronic cooling fluids or textile softeners.

In summary, Formic acid, dodecyl ester (CAS No. 28303-42-6) exemplifies the intersection of tradition and innovation in specialty chemicals. Its adaptability to sustainability-driven demands ensures continued relevance across industries, making it a compound worthy of attention in both academic and commercial spheres.